Cas no 1261576-85-5 (4-Iodo-3-methyl-3'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Iodo-3-methyl-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261576-85-5
• MF: C₁₄H₁₀F₃IO
• MW: 378.128286838531
• CID: 4992396
• Update Time: 2025-10-29

4-Iodo-3-methyl-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methyl-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10F3IO/c1-9-7-11(5-6-13(9)18)10-3-2-4-12(8-10)19-14(15,16)17/h2-8H,1H3
• InChI Key： CCPUEBLYNGACNU-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 4-Iodo-3-methyl-3'-(trifluoromethoxy)biphenyl

Chemical Profile of 4-Iodo-3-methyl-3'-(trifluoromethoxy)biphenyl (CAS No. 1261576-85-5)

4-Iodo-3-methyl-3'-(trifluoromethoxy)biphenyl, identified by its CAS number 1261576-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This biphenyl derivative features a unique structural configuration, incorporating an iodine substituent at the 4-position, a methyl group at the 3-position, and a trifluoromethoxy group at the 3'-position. Such a molecular architecture imparts distinct electronic and steric properties, making it a valuable building block for synthesizing complex molecules with potential applications in drug discovery and advanced material development.

The biphenyl core is a well-studied scaffold in medicinal chemistry, renowned for its ability to enhance molecular rigidity and binding affinity. The introduction of halogen atoms, particularly iodine, at specific positions on the biphenyl ring significantly influences its reactivity and interaction with biological targets. In particular, the iodine atom at the 4-position serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in constructing biaryl structures, which are prevalent in many bioactive compounds.

The presence of a methyl group at the 3-position introduces steric hindrance, which can modulate the compound's binding properties by influencing conformational flexibility. This feature is particularly useful in designing molecules that require precise spatial orientation within biological macromolecules. Additionally, the trifluoromethoxy group (CF₃OCH₃) at the 3'-position adds electronic bulk and lipophilicity to the molecule. The electron-withdrawing nature of the trifluoromethyl group can enhance binding interactions through dipole-dipole interactions or by modulating hydrogen bonding potential, while its lipophilic character improves membrane permeability—a critical factor for oral bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies suggest that 4-Iodo-3-methyl-3'-(trifluoromethoxy)biphenyl may interact with various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. For instance, its structural features resemble those of known pharmacophores found in kinase inhibitors, which are widely used in oncology treatments. The combination of halogenation and fluorination strategies has been demonstrated to improve drug-like properties, such as solubility and metabolic stability.

In materials science, this compound has shown promise as a precursor for developing organic semiconductors and liquid crystal displays (LCDs). The biphenyl framework's rigidity and the electron-withdrawing effects of the iodine and trifluoromethoxy groups contribute to enhanced charge transport properties. Researchers have explored its utility in fabricating small-molecule organic light-emitting diodes (OLEDs), where efficient energy transfer and emission are critical for device performance. The compound's ability to undergo regioselective functionalization allows for fine-tuning of its optoelectronic characteristics, making it a versatile candidate for next-generation display technologies.

The synthesis of 4-Iodo-3-methyl-3'-(trifluoromethoxy)biphenyl typically involves multi-step organic transformations starting from commercially available biphenyl derivatives. Key steps include halogenation at the desired positions followed by selective methylation and trifluoromethoxylation. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been optimized to achieve high yields and purity. These synthetic routes highlight the compound's importance as an intermediate in large-scale production processes for pharmaceuticals and specialty chemicals.

From a medicinal chemistry perspective, this compound represents an intriguing scaffold for drug development due to its structural versatility and predicted biological activity. Its halogenated aryl system is particularly attractive for designing molecules that exhibit dual functionality—targeting multiple disease pathways simultaneously. Preclinical studies have begun to explore its potential as an inhibitor of certain enzyme families involved in cancer progression and inflammation. The trifluoromethoxy group's influence on pharmacokinetic properties further enhances its appeal as a lead compound for further optimization.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that can significantly improve drug efficacy and safety profiles. The electron-withdrawing nature of fluorine atoms can modulate metabolic stability by preventing unwanted oxidative degradation. Additionally, fluorine's ability to participate in weak hydrogen bonding interactions provides another layer of molecular recognition between drug candidates and biological targets. These attributes have led to an exponential increase in fluorinated drug candidates entering clinical trials over recent decades.

In conclusion,4-Iodo-3-methyl-3'-(trifluoromethoxy)biphenyl (CAS No. 1261576-85-5) is a multifaceted compound with broad applications spanning pharmaceuticals and advanced materials science. Its distinctive structural features—comprising an iodine substituent,methyl group,trifluoromethoxy group,and biphenyl core—endow it with exceptional reactivity and functional potential. As research continues to uncover new synthetic methodologies and biological applications,this compound is poised to play an increasingly significant role in developing next-generation therapeuticsand innovative materials solutions.